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Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B10752487 Get Quote

Technical Support Center: AMG 837 Calcium
Hydrate
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the use and handling of AMG 837 calcium hydrate, with a

focus on improving its stability in solution for reliable experimental outcomes.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: My AMG 837 calcium hydrate is not dissolving in my aqueous buffer. What should I do?

A1: AMG 837 calcium hydrate is practically insoluble in water. Direct dissolution in aqueous

buffers will likely result in precipitation. The recommended procedure is to first prepare a

concentrated stock solution in 100% dimethyl sulfoxide (DMSO). For subsequent experiments,

this DMSO stock solution can be diluted into the final aqueous buffer. To minimize the risk of

precipitation upon dilution, ensure the final concentration of DMSO in your aqueous solution is

as low as possible while maintaining the desired AMG 837 concentration. A final DMSO

concentration of 0.1% is often used in cell-based assays.[1]

Q2: I observed precipitation after diluting my DMSO stock solution of AMG 837 into my cell

culture medium. How can I prevent this?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10752487?utm_src=pdf-interest
https://www.benchchem.com/product/b10752487?utm_src=pdf-body
https://www.benchchem.com/product/b10752487?utm_src=pdf-body
https://www.benchchem.com/product/b10752487?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3210765/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: This phenomenon, often called "solvent shock," can occur when a compound that is highly

soluble in an organic solvent is rapidly introduced into an aqueous environment where it is

poorly soluble. To mitigate this:

Serial Dilution: Instead of a single large dilution, perform a series of smaller, stepwise

dilutions.

Use of Surfactants: For in vivo preparations, non-ionic surfactants like Tween 80 are often

used in combination with suspending agents like methylcellulose to improve dispersibility.[1]

Employ Solubilizing Agents: For certain applications, particularly in vivo studies,

cyclodextrins such as sulfobutyl ether-β-cyclodextrin (SBE-β-CD) can be used to enhance

the aqueous solubility of hydrophobic compounds like AMG 837.

Q3: What is the recommended storage condition for AMG 837 calcium hydrate powder and its

stock solutions?

A3:

Powder: Store the solid AMG 837 calcium hydrate at -20°C for long-term storage (months

to years) and at 4°C for short-term storage (days to weeks).[2] The compound is stable for

several weeks at ambient temperature during shipping.[2]

Stock Solutions: Prepare stock solutions in a suitable organic solvent like DMSO. Aliquot the

stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C

or -80°C.

Q4: Is there a difference in stability between the free acid and the calcium salt forms of AMG

837?

A4: Yes, the free acid form of AMG 837 has been reported to have poor physicochemical

stability. The hemicalcium salt dihydrate form was developed to be a more stable, crystalline

solid, making it more suitable for long-term development and use.

Q5: How does the presence of proteins like albumin in my assay buffer affect the activity of

AMG 837?
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A5: AMG 837 is highly bound to plasma proteins, with studies showing 98.7% binding in human

plasma.[1] The presence of human serum albumin (HSA) in your assay buffer will reduce the

free concentration of AMG 837, leading to a rightward shift in its EC50 value (i.e., it will appear

less potent).[3][4] It is crucial to consider this when designing your experiments and to report

the protein concentration in your assay conditions for accurate interpretation of results. For

instance, the EC50 of AMG 837 in a GPR40 aequorin assay was found to be ~180-fold less

potent in the presence of 100% human serum compared to a buffer with 0.01% HSA.[1]

Data Presentation
Table 1: Solubility of AMG 837 Salts

Salt Form Solvent
Maximum
Concentration

Reference

AMG 837

hemicalcium salt
DMSO 100 mM

AMG 837 calcium

hydrate
DMSO

≥ 42 mg/mL (92.22

mM)
[5]

AMG 837 (form not

specified)
Water Insoluble

Table 2: In Vitro Potency of AMG 837 (EC50 Values)
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Assay Species Cell Line EC50 (nM) Notes Reference

Aequorin

Ca2+ flux
Human CHO 13.5 ± 0.8 [1]

Aequorin

Ca2+ flux
Mouse CHO 22.6 ± 1.8 [1]

Aequorin

Ca2+ flux
Rat CHO 31.7 ± 1.8 [1]

GTPγS

binding
Human A9_GPR40 1.5 ± 0.1 [3]

Inositol

phosphate

accumulation

Human A9_GPR40 7.8 ± 1.2 [1]

Insulin

Secretion
Mouse Primary Islets 142 ± 20

At 16.7 mM

glucose
[3]

Experimental Protocols
Protocol 1: Preparation of AMG 837 Calcium Hydrate Stock Solution for In Vitro Assays

Materials:

AMG 837 calcium hydrate powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Procedure:

1. Allow the AMG 837 calcium hydrate powder to equilibrate to room temperature before

opening the vial to prevent condensation.

2. Weigh the desired amount of AMG 837 calcium hydrate in a sterile microcentrifuge tube.
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3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

4. Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may be applied if necessary.

5. Aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of AMG 837 Formulation for In Vivo Oral Gavage Studies

This protocol is based on formulations described in the literature.[1]

Materials:

AMG 837 calcium hydrate powder

1% (w/v) Methylcellulose (CMC) in sterile water

Tween 80

Sterile vehicle (e.g., saline or water)

Procedure:

1. Weigh the required amount of AMG 837 calcium hydrate.

2. Create a paste by adding a small amount of the 1% CMC solution to the powder.

3. Gradually add the remaining volume of the 1% CMC solution while continuously stirring or

vortexing to form a uniform suspension.

4. Add Tween 80 to a final concentration of 1% (v/v) and mix thoroughly.

5. Ensure the final formulation is a homogenous suspension before administration.
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Caption: GPR40 signaling pathway activated by AMG 837.
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Caption: General workflow for in vitro experiments with AMG 837.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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